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Compound of Interest

Compound Name: Dimethylsilanediol
CAS No.: 31692-79-2
Cat. No.: B3423761
Get Quote
. J

For Immediate Use by Laboratory Personnel

This guide provides critical safety, handling, and disposal protocols for Dimethylsilanediol,
ensuring the well-being of researchers, scientists, and drug development professionals.
Adherence to these procedures is paramount for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the correct and consistent use of
Personal Protective Equipment. The following PPE is mandatory when handling
Dimethylsilanediol.

Table 1: Required Personal Protective Equipment for Dimethylsilanediol
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Body Part

Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face

Chemical safety goggles or a

face shield

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against potential
splashes. Contact lenses

should not be worn.

Hands

Nitrile or neoprene rubber

gloves

Gloves must be inspected
before each use and should
comply with EU Directive
89/686/EEC and the EN 374

standard.

Body

Laboratory coat

A standard lab coat is required
for handling small quantities.
For larger amounts or
situations with a higher risk of
splashing, chemically resistant
or flame-retardant clothing is
recommended to prevent skin

contact.[1]

Respiratory

Use in a well-ventilated area is
crucial. A full-face respirator is
necessary if exposure limits
are surpassed, or if irritation or
other symptoms are

experienced.[1]

Handling should be performed
in a chemical fume hood to
minimize the inhalation of any

dust or aerosols that may form.

[2]

Hazard and Safety Data

Understanding the inherent risks associated with Dimethylsilanediol is crucial for safe

handling. This substance is classified as a skin and eye irritant.[3]

Table 2: Physical and Chemical Properties of Dimethylsilanediol
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Property Value Source
Molecular Formula C2H802Si [2]
Molecular Weight 92.17 g/mol [4]
Appearance White to pale red solid [5]
Melting Point 96-98 °C [6]
Boiling Point 122.2 £ 23.0 °C (Predicted) [1]
Density 1.097 g/cm3 [2]
Flash Point 27.7 °C [6]
Solubility Slightly soluble in DMSO and 5]

Methanol

Table 3: Health Hazard Information for Dimethylsilanediol

Hazard Type

Description

GHS Classification

Acute Toxicity (Oral)

Data not available

Not classified

Skin Corrosion/Irritation

Causes skin irritation

Skin Irrit. 2[3]

Serious Eye Damage/Irritation

Causes serious eye irritation

Eye Irrit. 2A[3]

Respiratory Sensitization

May cause respiratory irritation

STOT SE 3[3]

Aquatic Hazard

Toxic to aquatic life with long

lasting effects

Aquatic Chronic 2[4]

Operational Plan: Spill Management

Immediate and appropriate action is critical in the event of a Dimethylsilanediol spill to

mitigate risks and prevent exposure.

Step-by-Step Spill Cleanup Protocol:
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o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
spill area.

o Ventilate: If it is safe to do so, increase ventilation in the area, for instance by using a fume
hood, to disperse any airborne dust.

o Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the PPE
detailed in Table 1, including respiratory protection if necessary.

» Contain the Spill: For solid spills, carefully sweep the material to prevent dust generation. For
liquid spills, create a dike around the spill using an inert absorbent material.

e Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or
a commercial sorbent.[5] Avoid using combustible materials like paper towels as the primary
absorbent.

o Collect Residue: Carefully scoop the absorbed material and spilled substance into a
designated, sealable waste container. Use non-sparking tools if the material is in a
flammable solvent.

o Decontaminate the Area: Clean the spill area thoroughly with soap and water or a suitable
laboratory detergent.[7] For silicone-based residues, wiping with isopropyl alcohol (greater
than 90% concentration) on a cloth can be effective.[7]

o Dispose of Waste: All contaminated materials, including gloves, absorbent materials, and
cleaning cloths, must be placed in a sealed, properly labeled hazardous waste container.

o Seek Medical Attention: If there has been any personal exposure, follow the first aid
procedures outlined in the Safety Data Sheet and seek immediate medical attention.

Disposal Plan

Proper disposal of Dimethylsilanediol and associated waste is essential to ensure
environmental protection and regulatory compliance.

Step-by-Step Waste Disposal Protocol:
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o Waste Segregation: Collect all waste materials contaminated with Dimethylsilanediol,
including unused product, spill cleanup debris, and contaminated PPE, in a dedicated and
clearly labeled hazardous waste container.

o Container Requirements: The waste container must be made of a compatible material, be in
good condition, and have a tightly sealing lid.

o Labeling: Label the waste container clearly with "Hazardous Waste" and the full chemical
name: "Dimethylsilanediol”. Include the approximate quantities of the waste.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

o Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of Dimethylsilanediol down the drain or in regular trash.[8]

o Empty Containers: Rinse empty Dimethylsilanediol containers with a suitable solvent (such
as acetone or ethanol). Dispose of the rinsate as hazardous waste. The rinsed container can
then be disposed of according to your institution's guidelines for empty chemical containers.

Experimental Protocol: Synthesis of
Dimethylsilanediol via Hydrolysis of
Dichlorodimethylsilane

This protocol details a common method for the laboratory synthesis of Dimethylsilanediol.
Caution: This reaction is exothermic and produces hydrochloric acid as a byproduct. It must be
performed in a chemical fume hood with appropriate PPE.

Materials:
» Dichlorodimethylsilane
e Deionized water

o Diethyl ether
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e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

e Dropping funnel

e Magnetic stirrer and stir bar

e |ce bath

e Separatory funnel

o Erlenmeyer flask

« Rotary evaporator

Procedure:

Set up a round-bottom flask equipped with a magnetic stir bar and a dropping funnel in an
ice bath.

e Add a solution of dichlorodimethylsilane in diethyl ether to the round-bottom flask.

o Slowly add deionized water to the dropping funnel.

» With vigorous stirring, add the water dropwise to the dichlorodimethylsilane solution,
maintaining the reaction temperature below 20°C.

 After the addition is complete, allow the mixture to stir for an additional 30 minutes at room
temperature.

o Transfer the reaction mixture to a separatory funnel and separate the organic layer.

e Wash the organic layer with saturated sodium bicarbonate solution until effervescence
ceases, followed by a wash with deionized water.

» Dry the organic layer over anhydrous magnesium sulfate.
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« Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield Dimethylsilanediol as a solid.

Diagrams
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Dimethylsilanediol Spill Response Workflow

Assess Situation
(Size, Location, Hazards)

i

Evacuate Immediate Area
Alert Others

'

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

'

Contain the Spill
(Use inert absorbent dikes)

'

Absorb the Material
(Vermiculite, Sand)

:

Collect Contaminated Material
(Use non-sparking tools)

'

Decontaminate Spill Area
(Soap & Water, Isopropy! Alcohol)

Package and Label Waste

(For EHS Pickup)

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for handling a Dimethylsilanediol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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